Cas no 1805012-38-7 (6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine)

• Product Name: 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine
• CAS No: 1805012-38-7
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4852452
• Update Time: 2025-06-09

6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-2-1-3(11)12-5(8)4(2)6(9)10/h1,6H,(H2,11,12)
• InChI Key： KRKFTXXKRXSBTD-UHFFFAOYSA-N
• SMILES： BrC1C=C(N)N=C(C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine

Introduction to 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine (CAS No. 1805012-38-7)

6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805012-38-7, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The structural features of 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine, including its amino, bromo, chloro, and difluoromethyl substituents, contribute to its unique reactivity and potential utility in synthetic chemistry.

The significance of this compound lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their roles in drug discovery, particularly in the synthesis of kinase inhibitors, antiviral agents, and antimicrobial compounds. The presence of multiple functional groups on 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been a growing interest in the development of small molecules with fluorinated substituents due to their enhanced metabolic stability, bioavailability, and binding affinity. The difluoromethyl group in 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of drug candidates. This feature makes the compound an attractive intermediate for the synthesis of next-generation pharmaceuticals.

Moreover, the bromo and chloro substituents on the pyridine ring provide additional handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis and are frequently employed to construct complex molecular architectures. The ability to introduce diverse functional groups into the core pyridine scaffold makes 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine a valuable asset in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine as a lead compound. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its therapeutic efficacy. Such insights are crucial for optimizing drug design and improving patient outcomes.

The agrochemical industry has also recognized the importance of pyridine derivatives. Compounds with similar structural motifs have been developed as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological pathways in pests. The unique combination of functional groups in 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine makes it a promising candidate for developing novel agrochemicals with improved selectivity and environmental safety.

One of the most compelling aspects of 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine is its role in the synthesis of targeted therapies. For instance, researchers have utilized this compound to develop inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The amino group serves as a nucleophilic center for coupling with carboxylic acid derivatives or heterocyclic cores, while the bromo and chloro groups facilitate further derivatization through transition-metal-catalyzed reactions.

The difluoromethyl group has been particularly effective in enhancing the binding affinity of drug candidates to their biological targets. This effect is attributed to the ability of fluorine atoms to modulate electronic properties and steric interactions within a molecule. As a result, compounds containing difluoromethyl groups often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In conclusion, 6-Amino-4-bromo-2-chloro-3-(difluoromethyl)pyridine (CAS No. 1805012-38-7) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it an ideal candidate for developing novel therapeutic agents with enhanced efficacy and safety profiles. As research continues to uncover new applications for this compound, its importance in pharmaceutical and agrochemical research is likely to grow even further.